Cas no 1423029-35-9 (5-(tert-butoxy)pyridine-2-carboximidamide hydrochloride)

• Product Name: 5-(tert-butoxy)pyridine-2-carboximidamide hydrochloride
• CAS No: 1423029-35-9
• MF: C₁₀H₁₆ClN₃O
• MW: 229.706541061401
• CID: 5170035
• PubChem ID: 71756719
• Update Time: 2025-06-13

5-(tert-butoxy)pyridine-2-carboximidamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-(tert-butoxy)pyridine-2-carboximidamide hydrochloride

• Inchi： 1S/C10H15N3O.ClH/c1-10(2,3)14-7-4-5-8(9(11)12)13-6-7;/h4-6H,1-3H3,(H3,11,12);1H
• InChI Key： BFJTUDSAROIDSJ-UHFFFAOYSA-N
• SMILES： O(C1=CN=C(C(N)=N)C=C1)C(C)(C)C.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 5-(tert-butoxy)pyridine-2-carboximidamide hydrochloride

Comprehensive Overview of 5-(tert-butoxy)pyridine-2-carboximidamide hydrochloride (CAS No. 1423029-35-9)

5-(tert-butoxy)pyridine-2-carboximidamide hydrochloride (CAS No. 1423029-35-9) is a specialized organic compound with significant applications in pharmaceutical and chemical research. This compound, characterized by its pyridine core and tert-butoxy functional group, is widely utilized as an intermediate in the synthesis of bioactive molecules. Its unique structure, combining a carboximidamide moiety with a hydrochloride salt, enhances its solubility and reactivity, making it a valuable asset in medicinal chemistry.

In recent years, the demand for 5-(tert-butoxy)pyridine-2-carboximidamide hydrochloride has surged due to its role in developing novel therapeutics. Researchers are particularly interested in its potential as a building block for kinase inhibitors and antiviral agents, aligning with current trends in drug discovery. The compound's CAS No. 1423029-35-9 is frequently searched in academic and industrial databases, reflecting its growing importance in high-throughput screening and structure-activity relationship (SAR) studies.

The synthesis of 5-(tert-butoxy)pyridine-2-carboximidamide hydrochloride involves multi-step organic reactions, including protection-deprotection strategies and nucleophilic substitution. Its tert-butoxy group provides steric hindrance, which can be leveraged to control reaction selectivity. This feature is particularly relevant in the context of green chemistry, where minimizing waste and improving efficiency are paramount. The compound's hydrochloride salt form further enhances its stability, ensuring consistent performance in laboratory settings.

From an analytical perspective, 5-(tert-butoxy)pyridine-2-carboximidamide hydrochloride is characterized using advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods confirm its purity and structural integrity, which are critical for reproducibility in research. The compound's CAS No. 1423029-35-9 is often cross-referenced in patent literature, highlighting its utility in proprietary formulations. Its compatibility with automated synthesis platforms also makes it a favorite among chemists working on combinatorial chemistry projects.

The versatility of 5-(tert-butoxy)pyridine-2-carboximidamide hydrochloride extends to its applications in peptide mimetics and small-molecule probes. Its ability to mimic natural substrates makes it a valuable tool in enzyme inhibition studies, a hot topic in precision medicine. Additionally, its pyridine scaffold is a common motif in drug design, further driving its adoption in early-stage research. The compound's hydrochloride form ensures optimal bioavailability, a key consideration in preclinical development.

In conclusion, 5-(tert-butoxy)pyridine-2-carboximidamide hydrochloride (CAS No. 1423029-35-9) is a pivotal compound in modern chemical and pharmaceutical research. Its structural features, synthetic accessibility, and broad applicability make it a cornerstone in the development of next-generation therapeutics. As the scientific community continues to explore its potential, this compound is poised to remain at the forefront of innovative drug discovery and molecular design.